Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate
Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate
Brand Name:
Vulcanchem
CAS No.:
1794780-07-6
VCID:
VC0125562
InChI:
InChI=1S/C27H26N6O3.C2H2O4/c1-3-36-26(34)13-15-33(24-6-4-5-14-29-24)27(35)20-9-12-23-22(16-20)31-25(32(23)2)18-30-21-10-7-19(17-28)8-11-21;3-1(4)2(5)6/h4-12,14,16,30H,3,13,15,18H2,1-2H3;(H,3,4)(H,5,6)/i2D3;
SMILES:
CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C#N)C.C(=O)(C(=O)O)O
Molecular Formula:
C29H28N6O7
Molecular Weight:
575.596
Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate
CAS No.: 1794780-07-6
Reference Standards
VCID: VC0125562
Molecular Formula: C29H28N6O7
Molecular Weight: 575.596
CAS No. | 1794780-07-6 |
---|---|
Product Name | Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate |
Molecular Formula | C29H28N6O7 |
Molecular Weight | 575.596 |
IUPAC Name | ethyl 3-[[2-[(4-cyanoanilino)methyl]-1-(trideuteriomethyl)benzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate;oxalic acid |
Standard InChI | InChI=1S/C27H26N6O3.C2H2O4/c1-3-36-26(34)13-15-33(24-6-4-5-14-29-24)27(35)20-9-12-23-22(16-20)31-25(32(23)2)18-30-21-10-7-19(17-28)8-11-21;3-1(4)2(5)6/h4-12,14,16,30H,3,13,15,18H2,1-2H3;(H,3,4)(H,5,6)/i2D3; |
Standard InChIKey | JMECGZWCALSAMG-MUTAZJQDSA-N |
SMILES | CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C#N)C.C(=O)(C(=O)O)O |
Synonyms | N-[[2-[[(4-Cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine Ethyl Ester Ethanedioate |
PubChem Compound | 71315198 |
Last Modified | Nov 11 2021 |
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